Cas no 102504-96-1 (1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-)
![1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- structure](https://www.kuujia.com/scimg/cas/102504-96-1x300.png)
102504-96-1 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
CAS No:102504-96-1
Molecular Formula:C23H29N3OS
Molecular Weight:395.560864210129
CID:170396
PubChem ID:24847110
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Properties
Names and Identifiers
-
- 1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]-
- 3-methyl-1-phenyl-8-(3-phenylsulfanylpropyl)-1,3,8-triazaspiro[4.5]decan-4-one
- 3-Methyl-4-oxo-1-phenyl-8-(3-phenylthiopropyl)-1,3,8-triazaspiro(4.5)decane
- 3-Methyl-1-phenyl-8-(3-(phenylthio)propyl)-1,3,8-triazaspiro(4.5)decan-4-one
- DTXSID40145227
- 1,3,8-Triazaspiro(4.5)decan-4-one, 3-methyl-1-phenyl-8-(3-(phenylthio)propyl)-
- 102504-96-1
-
- InChIKey: XJOLSLBVMXSXIQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3OS/c1-24-19-26(20-9-4-2-5-10-20)23(22(24)27)13-16-25(17-14-23)15-8-18-28-21-11-6-3-7-12-21/h2-7,9-12H,8,13-19H2,1H3
- SMILES: C1=CC=C(SCCCN2CCC3(C(=O)N(C)CN3C3=CC=CC=C3)CC2)C=C1
Computed Properties
- Exact Mass: 395.20313373g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 395.20313373g/mol
- Heavy Atom Count: 28
- Complexity: 508
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.4
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- LogP: 3.88030
- PSA: 52.09000
1,3,8-Triazaspiro[4.5]decan-4-one,3-methyl-1-phenyl-8-[3-(phenylthio)propyl]- Related Literature
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Kai Xiong,Jiayin Zhao,Daowen Yang,Qingwen Cheng,Hongbing Ji Soft Matter, 2017,13, 4644-4652
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Hai-Jun Li,Rui Feng,Xianghui Shi,Junnian Wei,Zhenfeng Xi Dalton Trans., 2022,51, 15696-15702
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Charles O’Doherty,Joanne Keenan,Fiona O’Neill,Martin Clynes,Indre Sinkunaite,Karina Horgan,Richard Murphy,Finbarr O’Sullivan Metallomics, 2020,12, 1521-1529
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Jamie A. Greer,Victoria L. Blair,Christopher D. Thompson,Philip C. Andrews Dalton Trans., 2016,45, 10887-10890
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Hans-Peter M. de Hoog,Nikodem Tomczak Soft Matter, 2012,8, 4552-4561
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Jian Zhou,Shunhong Zhang,Yoshiyuki Kawazoe,Puru Jena Nanoscale, 2015,7, 2352-2359
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8. Anomalous in-plane lattice thermal conductivity in an atomically thin two-dimensional α-GeTe layer†Brahim Marfoua,Young Soo Lim,Jisang Hong Phys. Chem. Chem. Phys., 2020,22, 12273-12280
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Muhammad Ashraf,Naveen Harindu Hemasiri,Nisar Ullah,Majad Khan,Saheed Adewale Ganiyu,Khalid R. Alhooshani Sustainable Energy Fuels, 2023,7, 763-768
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David Pfister,Oliver Ingold,Massimo Morbidelli React. Chem. Eng., 2016,1, 204-217
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